Cas no 2624128-69-2 (3-Methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride)

• Product Name: 3-Methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride
• CAS No: 2624128-69-2
• MF: C₆H₉ClF₃N
• MW: 187.590571165085
• MDL: MFCD33550736
• CID: 5639194
• PubChem ID: 155977816
• Update Time: 2025-05-20

3-Methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27752378
• 3-methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride
• 2624128-69-2
• 3-Methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride

• MDL： MFCD33550736
• Inchi： 1S/C6H8F3N.ClH/c1-4-2-5(10,3-4)6(7,8)9;/h1-3,10H2;1H
• InChI Key： QTDLJBZBESDBGO-UHFFFAOYSA-N
• SMILES： Cl.FC(C1(CC(=C)C1)N)(F)F

Computed Properties

• Exact Mass: 187.0375615g/mol
• Monoisotopic Mass: 187.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 3-Methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride

3-Methylidene-1-(trifluoromethyl)cyclobutan-1-amine Hydrochloride (CAS No. 2624128-69-2): A Comprehensive Overview

3-Methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride (CAS No. 2624128-69-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this intriguing molecule.

The chemical structure of 3-Methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride is notable for its cyclobutane ring and the presence of a trifluoromethyl group. The cyclobutane ring is a four-membered cyclic structure that imparts rigidity and conformational constraints to the molecule, which can influence its biological activity. The trifluoromethyl group, on the other hand, is known for its electron-withdrawing properties and can significantly affect the molecule's physicochemical properties, such as lipophilicity and metabolic stability.

The synthesis of 3-Methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride has been reported in several studies. One common approach involves the reaction of a suitable cyclobutane derivative with a trifluoromethylating agent, followed by the introduction of the amine functionality. The choice of reagents and reaction conditions is crucial for achieving high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In terms of biological activity, 3-Methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride has been investigated for its potential as a modulator of various biological targets. Studies have shown that this compound can interact with specific receptors and enzymes, leading to pharmacological effects that are relevant to the treatment of various diseases. For instance, it has been evaluated for its anti-inflammatory properties and its ability to modulate neurotransmitter systems.

One area of particular interest is the role of 3-Methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride in neurodegenerative disorders. Research has indicated that this compound may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings have opened up new avenues for exploring its therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

Clinical trials are currently underway to assess the safety and efficacy of 3-Methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride in human subjects. Preliminary results have been promising, with no major adverse effects reported at therapeutic doses. However, further studies are needed to fully understand its pharmacokinetics, pharmacodynamics, and long-term safety profile.

In addition to its therapeutic applications, 3-Methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride has also been studied for its use as a tool compound in basic research. Its unique structural features make it an ideal candidate for probing specific biological pathways and mechanisms. Researchers have utilized this compound to gain insights into receptor-ligand interactions and signal transduction processes.

The future prospects for 3-Methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Collaborative efforts between chemists, biologists, and clinicians are essential for advancing our understanding of this compound and realizing its full potential in medical applications.

In conclusion, 3-Methylidene-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride (CAS No. 2624128-69-2) represents a fascinating molecule with a wide range of potential applications in medicine and research. Its unique chemical structure and biological activities make it an attractive target for further investigation. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in the development of novel therapeutic strategies.